Cas no 97281-36-2 (Lysophosphatidylcholines, egg)

• Product Name: Lysophosphatidylcholines, egg
• CAS No: 97281-36-2
• MF: C₂₄H₅₀NO₇P
• MW: 495.630069255829
• CID: 1988254
• PubChem ID: 460602
• Update Time: 2025-10-21

Lysophosphatidylcholines, egg Chemical and Physical Properties

Names and Identifiers

• Lysophosphatidylcholines, egg
• L-α-lysophosphatidylcholine (Egg, Chicken)
• L--Palmitoyl--lysolecithin
• JD6PYE3XUX
• A-lysophosphatidylcholine (Soy)
• PC(16:0/0:0)
• 2-[[(2R)-3-hexadecanoyloxy-2-hydroxy-propoxy]-hydroxy-phosphoryl]oxyethyl-trimethyl-ammonium
• 1-palmitoyl-glycero-3-phosphocholine
• 1-palmitoyl-GPC
• (2R)-2-hydroxy-3-(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• BP-26338
• Lyso-PC(16:0)
• Lysophosphatidylcholine(16:0/0:0)
• AS-74920
• LPC(16:0)
• GPCho(16:0/0:0)
• LysoPC 16:0/0:0
• LPC 16:0/0:0
• 17364-16-8
• GPCho 16:0/0:0
• P2694
• LysoPC(16:0)
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
• 1-palmitoyl-sn-glycero-3-phos-phocholine
• lysoPC a C16:0
• 97281-36-2
• 1-Palmitoyl-sn-glycero-3-phosphocholine, synthetic, >=99%
• 16:0 Lyso PC, 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine, chloroform
• HY-125783
• A-lysophosphatidylcholine (Egg, Chicken)
• Soy Lyso PC, L-alpha-lysophosphatidylcholine (Soy), powder
• CS-0099321
• GPC(16:0/0:0)
• AKOS037647823
• 1-Hexadecanoyl-sn-glycerol-3-phosphorylcholine
• SCHEMBL11131776
• HMS3648G17
• CHEMBL3093100
• L-
• LyPC(16:0)
• (R)-2-Hydroxy-3-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• [(2R)-3-hexadecanoyloxy-2-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• GPC(16:0)
• MFCD00036904
• BP-26337
• Q27105001
• 16:0 Lyso PC, 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine, powder
• PD021403
• (2-{[(2R)-3-(hexadecanoyloxy)-2-hydroxypropyl phosphonato]oxy}ethyl)trimethylazanium
• 16:0 LYSO-PC
• (2R)-3-(hexadecanoyloxy)-2-hydroxypropyl 2-(trimethylammonio)ethyl phosphate
• 1-hexadecanoyl-2-lysophosphatidylcholine
• 1-palmitoyl-GPC (16:0)
• LPC 16:0
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• DTXSID30914020
• LysoPC(16:0/0:0)
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• 1-Palmitoyl-sn-glycero-3-phosphocholine
• 97281-38-4
• 1-16:0-lysophosphatidylcholine
• 1-16:0-2-lysophosphatidylcholine
• LPC(16:0/0:0)
• CHEBI:72998
• Lyso-PC
• LMGP01050018
• LyPC(16:0/0:0)
• NS00073989
• 1-palmitoyl-phosphatidylcholine
• 1-palmitoyl-2-lysophosphatidylcholine
• 1-hexadecanoyl-sn-glycero-3-phosphocholine
• 1-16:0-lysoPC
• D82992

• Inchi： 1S/C24H50NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24(27)30-21-23(26)22-32-33(28,29)31-20-19-25(2,3)4/h23,26H,5-22H2,1-4H3/t23-/m1/s1
• InChI Key： ASWBNKHCZGQVJV-HSZRJFAPSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 495.332
• Monoisotopic Mass: 495.332
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.47 g/mL at 20 °C(lit.)

Lysophosphatidylcholines, egg Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Lysophosphatidylcholines, egg

Professional Introduction to Lysophosphatidylcholines, Egg (CAS No. 97281-36-2)

Lysophosphatidylcholines, egg, with the chemical formula CAS No. 97281-36-2, is a specialized lipid compound that has garnered significant attention in the field of pharmaceuticals and biomedicine. This compound, derived from natural sources, particularly from egg phospholipids, exhibits unique biochemical properties that make it a valuable component in various research and therapeutic applications.

The structure of lysophosphatidylcholines, egg consists of a glycerol backbone, two fatty acid chains, and a phosphate group linked to a choline moiety. This configuration imparts upon it a high degree of biocompatibility and solubility, which are critical factors for its utility in biological systems. The presence of unsaturated fatty acids in its molecular structure further enhances its stability and efficacy in various biochemical processes.

Recent advancements in the field of lipid-based drug delivery systems have highlighted the potential of lysophosphatidylcholines, egg as an effective carrier for therapeutic molecules. Its ability to form stable nanoparticles and liposomes makes it an ideal candidate for targeted drug delivery. Studies have demonstrated that these nanoparticles can enhance the bioavailability of drugs and reduce systemic toxicity, thereby improving treatment outcomes.

In addition to its role in drug delivery, lysophosphatidylcholines, egg has been extensively studied for its anti-inflammatory and immunomodulatory properties. Research indicates that it can modulate signaling pathways involved in inflammation and immune responses, making it a promising candidate for the development of novel anti-inflammatory agents. These findings have opened up new avenues for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's ability to interact with cellular membranes also makes it useful in the field of regenerative medicine. Studies have shown that lysophosphatidylcholines, egg can promote cell proliferation and differentiation, which are essential processes in tissue repair and regeneration. This has significant implications for the development of therapies for injuries and degenerative diseases.

Moreover, lysophosphatidylcholines, egg has been explored as a component in cosmetic formulations due to its moisturizing and skin-rejuvenating properties. Its ability to penetrate the skin barrier and provide hydration has made it a popular ingredient in anti-aging creams and lotions. The growing demand for natural and biocompatible ingredients in cosmetic products has further propelled research into the applications of this compound.

The synthesis of CAS No. 97281-36-2 involves sophisticated chemical processes that ensure high purity and yield. Advances in synthetic methodologies have enabled researchers to produce large quantities of this compound with minimal environmental impact. This has been particularly important in meeting the increasing demand for lipid-based therapeutics without compromising on sustainability.

The safety profile of lysophosphatidylcholines, egg has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at various doses and does not exhibit significant side effects. This favorable safety profile makes it an attractive option for clinical translation and commercialization.

In conclusion, lysophosphatidylcholines, egg (CAS No. 97281-36-2) is a multifaceted compound with diverse applications in pharmaceuticals, biomedicine, and cosmetics. Its unique biochemical properties, coupled with recent advancements in lipid-based technologies, position it as a key player in the development of novel therapeutic agents and biomaterials. As research continues to uncover new applications for this compound, its significance in advancing medical science is set to grow even further.